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Compound of Interest

Compound Name: Enalapril Maleate

Cat. No.: B10753689 Get Quote

Technical Support Center: Enalapril Maleate
Solubility and Stability
This guide provides researchers, scientists, and drug development professionals with

comprehensive troubleshooting strategies and frequently asked questions (FAQs) to overcome

common solubility challenges encountered during experiments with enalapril maleate.

Frequently Asked Questions (FAQs)
Q1: What is enalapril maleate and why can its solubility be challenging?

A1: Enalapril maleate is the maleate salt of enalapril, a prodrug that is converted in the body

to its active form, enalaprilat.[1][2] Enalaprilat is a potent inhibitor of the Angiotensin-Converting

Enzyme (ACE).[3][4] While the maleate salt form is used to enhance stability and oral

bioavailability, enalapril maleate itself is a crystalline powder that is only sparingly soluble in

water (approximately 0.213 mg/mL).[3][5] Its solubility is influenced by pH, temperature, and

the solvent system used.

Q2: What are the recommended solvents for dissolving enalapril maleate?

A2: The choice of solvent depends on the required concentration and the experimental system.

Organic Solvents: For high-concentration stock solutions, dimethyl sulfoxide (DMSO) is

highly effective, with solubilities reported up to 99 mg/mL.[6][7] Ethanol and methanol are
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also viable options, though at lower concentrations.[3][7]

Aqueous Buffers: For biological experiments, preparing solutions in aqueous buffers like

PBS (pH 7.2) is common, with a solubility of approximately 1 mg/mL.[6] It is crucial to ensure

the final concentration of any organic solvent from a stock solution is minimal to avoid

physiological effects.[6]

Q3: How does pH affect the solubility and stability of enalapril maleate?

A3: The pH of the solution is a critical factor. Enalapril maleate shows better stability in the pH

range of 2.0 to 7.0.[8] The degradation pathway is pH-dependent:

Above pH 5: Degradation primarily occurs through hydrolysis of the ethyl ester, forming the

active diacid metabolite, enalaprilat.[8][9]

Below pH 5: In acidic conditions, an alternative degradation pathway involving intramolecular

cyclization can lead to the formation of a diketopiperazine derivative.[8][9] Alkaline

conditions, in particular, can significantly accelerate hydrolysis.[10][11]

Q4: Can I use heat or sonication to aid dissolution?

A4: Yes, gentle warming and sonication can be used to increase the rate of dissolution,

particularly in aqueous solutions.[12][13] However, prolonged exposure to high temperatures

should be avoided as it can accelerate degradation. Enalapril maleate as a solid is highly

stable, but its stability decreases in solution and when mixed with various excipients.[10][14]

Q5: How should I prepare and store enalapril maleate stock solutions?

A5: For organic stock solutions (e.g., in DMSO), it is recommended to prepare high

concentrations, aliquot them into single-use vials, and store them at -20°C or -80°C to minimize

freeze-thaw cycles.[12] Aqueous solutions are less stable and it is often recommended not to

store them for more than one day.[6] If aqueous solutions must be stored, refrigeration at 4°C

can maintain stability for longer periods than at room temperature.[15]
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The following table summarizes the solubility of enalapril maleate in various common

laboratory solvents.

Solvent Solubility (mg/mL)
Molar
Concentration
(mM)

Source(s)

Water
Sparingly soluble,

~0.213 - 3.07
~0.43 - 6.23 [3][5][16]

Phosphate Buffered

Saline (PBS, pH 7.2)
~1.0 ~2.03 [6]

Dimethyl Sulfoxide

(DMSO)
~25 - 99 ~50.7 - 201.0 [6][7]

Ethanol ~0.25 - 17 ~0.51 - 34.5 [6][17]

Methanol Freely soluble Not specified [3]

Dimethyl Formamide

(DMF)
~15 ~30.5 [6]

Note: Molar concentrations are calculated based on the molecular weight of enalapril maleate
(492.5 g/mol ).

Troubleshooting Guide
Problem 1: My enalapril maleate powder is not dissolving in my aqueous buffer.

Question: I've added enalapril maleate directly to my buffer at room temperature, but it

won't go into solution. What should I do?

Answer:

Check Concentration: Ensure you are not exceeding the known solubility limit for your

specific buffer (e.g., ~1 mg/mL in PBS).[6]

Gentle Heating: Warm the solution gently (e.g., in a 37°C water bath) while stirring.[13]
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Sonication: Use an ultrasonic bath to aid dissolution.[12][16]

pH Adjustment: Check the pH of your buffer. Enalapril maleate has better stability in

slightly acidic to neutral pH.[8]

Use a Stock Solution: For higher concentrations or difficult-to-dissolve batches, first

prepare a concentrated stock solution in DMSO and then dilute it into your aqueous buffer.

Ensure the final DMSO concentration is low (typically <0.1%) to avoid solvent effects in

your experiment.[6]

Problem 2: After diluting my DMSO stock solution into an aqueous medium, the solution

became cloudy.

Question: I successfully dissolved enalapril maleate in DMSO, but precipitation occurred

upon dilution into my cell culture media. Why did this happen?

Answer: This is a common issue when diluting a drug from a high-solubility organic solvent

into a lower-solubility aqueous medium. The compound is crashing out of solution.

Reduce Final Concentration: The most likely cause is that the final concentration in your

aqueous medium exceeds the drug's aqueous solubility limit. Try preparing a more dilute

final solution.

Increase Dilution Volume: Perform the dilution by adding the DMSO stock dropwise into a

larger, rapidly stirring volume of the aqueous medium. This helps to disperse the

compound quickly before it has a chance to precipitate.

Use a Co-solvent: In some cases, including a small percentage of a pharmaceutically

acceptable co-solvent (like PEG300 or Tween80) in the final formulation can help maintain

solubility.[17]

Problem 3: I am concerned about the stability of my prepared enalapril maleate solution

during my multi-day experiment.

Question: My experiment runs for 72 hours. How can I ensure my compound remains stable

in the solution?
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Answer:

Prepare Fresh Daily: The most reliable method is to prepare a fresh working solution from

a frozen stock each day. Aqueous solutions of enalapril maleate are not recommended

for storage longer than 24 hours.[6]

Refrigerate: If daily preparation is not feasible, store the working solution at 4°C between

uses. Studies have shown stability for up to 91 days at 4°C in certain buffered

formulations.[15]

Control pH: Ensure the pH of your medium is within the optimal stability range (pH 2-7).[8]

Avoid highly alkaline conditions, which accelerate degradation.[10]

Protect from Light: While solid enalapril maleate shows some photolysis, this effect is

less pronounced in solution.[14] However, as a general good practice, protecting solutions

from direct, prolonged light exposure is advisable.

Experimental Protocols
Protocol 1: Preparation of an Aqueous Working Solution
(1 mg/mL)

Weighing: Accurately weigh 1 mg of enalapril maleate powder.

Solvent Addition: Transfer the powder to a sterile conical tube. Add 1 mL of Phosphate

Buffered Saline (PBS, pH 7.2).

Dissolution: Vortex the solution vigorously for 1-2 minutes.

Aid Dissolution (If Necessary): If the solid does not fully dissolve, place the tube in a 37°C

water bath for 5-10 minutes, vortexing intermittently. Alternatively, sonicate the tube for 5

minutes.

Sterilization: Sterilize the final solution by passing it through a 0.22 µm syringe filter.

Usage: Use the solution immediately. It is not recommended to store this aqueous solution

for more than one day.[6]
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Protocol 2: Preparation of a Concentrated DMSO Stock
Solution (50 mg/mL)

Weighing: Accurately weigh 25 mg of enalapril maleate powder in a sterile, chemical-

resistant tube.

Solvent Addition: Add 500 µL of fresh, high-purity DMSO.

Dissolution: Vortex the solution until the solid is completely dissolved. The solubility in DMSO

is very high, so this should occur readily at room temperature.[6]

Storage: Aliquot the stock solution into smaller, single-use volumes (e.g., 20 µL) in sterile

microcentrifuge tubes.

Freezing: Store the aliquots at -20°C or -80°C for long-term stability (up to 6 months at

-80°C).[12]

Dilution for Use: For experiments, thaw a single aliquot and dilute it to the final desired

concentration in your aqueous buffer or cell culture medium immediately before use.
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Caption: Mechanism of action for enalapril maleate via the RAAS pathway.
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Caption: Experimental workflow for dissolving enalapril maleate.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b10753689?utm_src=pdf-body-img
https://www.benchchem.com/product/b10753689?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10753689?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Acidic Conditions (pH < 5) Neutral to Alkaline Conditions (pH > 5)

Enalapril Maleate
in Solution

Diketopiperazine
(Cyclization Product)

 Predominant
 Degradation

Enalaprilat
(Hydrolysis Product)

 Predominant
 Degradation

Click to download full resolution via product page

Caption: pH-dependent degradation pathways of enalapril maleate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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